Cas no 2320268-07-1 (6-fluoro-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one)

• Product Name: 6-fluoro-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one
• CAS No: 2320268-07-1
• MF: C₂₀H₁₇FN₄O₂S
• MW: 396.437986135483
• CID: 5326499
• Update Time: 2025-07-19

6-fluoro-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)-3-propylquinazolin-4(3H)-one
• 6-fluoro-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one
• 6-fluoro-2-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl]-3-propylquinazolin-4-one

• Inchi： 1S/C20H17FN4O2S/c1-2-10-25-19(26)15-11-14(21)8-9-16(15)22-20(25)28-12-17-23-18(24-27-17)13-6-4-3-5-7-13/h3-9,11H,2,10,12H2,1H3
• InChI Key： VMPARTRLZJJQCC-UHFFFAOYSA-N
• SMILES： S(CC1=NC(C2C=CC=CC=2)=NO1)C1=NC2C=CC(=CC=2C(N1CCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 587
• XLogP3: 4.2
• Topological Polar Surface Area: 96.9

Additional information on 6-fluoro-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one

Introduction to 6-fluoro-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one (CAS No. 2320268-07-1)

The compound 6-fluoro-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one, identified by its CAS number 2320268-07-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the quinazoline scaffold, a heterocyclic structure well-documented for its biological activity and therapeutic potential. The presence of a fluoro substituent at the 6-position and a sulfanyl group linked to a 3-phenyl-1,2,4-oxadiazole moiety introduces unique electronic and steric properties, making it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of fluorine-containing compounds in drug development due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. In particular, the fluoro group in this compound can enhance its bioavailability and resistance to enzymatic degradation, which are critical factors for achieving effective therapeutic outcomes. The quinazoline core is known for its role in various biological pathways, including DNA replication and repair mechanisms, making it a valuable scaffold for developing novel therapeutic agents.

The structural feature of 6-fluoro-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one incorporates a methylsulfanyl group attached to the 3-phenyl-1,2,4-oxadiazole ring. This design not only enhances the compound's solubility but also introduces a potential binding site for target proteins. The phenyl group in the oxadiazole moiety further contributes to the molecule's hydrophobicity and may influence its interaction with biological targets. Such structural complexity makes this compound an intriguing subject for computational modeling and experimental validation.

In the realm of drug discovery, the integration of multiple functional groups into a single molecular framework often leads to synergistic effects that improve overall efficacy. The combination of a fluoro substituent and a sulfanyl group in this compound suggests potential applications in both oncology and anti-inflammatory therapies. Preliminary computational studies indicate that this molecule may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways. These findings align with recent advancements in structure-based drug design, where precise modulation of molecular interactions is key to developing next-generation therapeutics.

The synthesis of 6-fluoro-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the fluoro group via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The installation of the sulfanyl group is typically achieved through thiol-migration reactions or direct sulfonylation followed by reduction. Each step must be rigorously monitored using analytical techniques such as HPLC and NMR spectroscopy to confirm structural integrity.

Evaluation of the pharmacological properties of this compound is currently underway in both in vitro and in vivo models. Initial pharmacokinetic studies suggest that it exhibits moderate oral bioavailability and favorable distribution characteristics. Additionally, preliminary toxicity assessments indicate that it is well-tolerated at tested doses, although further studies are necessary to fully characterize its safety profile. These early findings are encouraging and warrant additional investment into its development pipeline.

The incorporation of advanced computational methods has significantly accelerated the discovery process for this type of compound. Molecular docking simulations have been employed to predict binding affinities with potential target proteins such as kinases and transcription factors. These simulations not only guide synthetic efforts but also provide insights into how structural modifications may enhance binding interactions. Such high-throughput virtual screening approaches are becoming indispensable tools in modern drug discovery programs.

The future prospects for 6-fluoro-2-{[(3-phenoxy)-1H-indolizin]-5(2H)-one} (CAS No 1003879) are promising given its unique structural features and preliminary biological activity. Further optimization may involve exploring analogues with different substituents or employing biocatalytic methods to improve synthetic efficiency. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into clinical candidates. As our understanding of disease mechanisms continues to evolve, compounds like this one hold great potential for addressing unmet medical needs.